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molecular formula C12H13ClO3 B1457043 5-Chloro-2-(tetrahydropyran-4-yloxy)benzaldehyde CAS No. 1160656-16-5

5-Chloro-2-(tetrahydropyran-4-yloxy)benzaldehyde

Cat. No. B1457043
CAS RN: 1160656-16-5
M. Wt: 240.68 g/mol
InChI Key: XGYVARSLYWQHIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08134001B2

Procedure details

In a manner similar to the method described in example 4a, 5-chlorosalicylaldehyde (6 g, 39 mmol) (Aldrich) was reacted with methanesulfonic acid tetrahydropyran-4-yl ester (10 g, 46 mmol) prepared in Example 32a and K2CO3 in N,N-dimethylformamide to give 5-chloro-2-(tetrahydro-pyran-4-yloxy)-benzaldehyde as a yellow solid (Yield 2 g, 64%).
Name
5-chlorosalicylaldehyde
Quantity
6 g
Type
reactant
Reaction Step One
Name
methanesulfonic acid tetrahydropyran-4-yl ester
Quantity
10 g
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-chloro-2-(tetrahydro-pyran-4-yloxy)-benzaldehyde
Yield
64%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:9]=[C:6]([CH:7]=[O:8])[C:5]([OH:10])=[CH:4][CH:3]=1.[O:11]1[CH2:16][CH2:15][CH:14](OS(C)(=O)=O)[CH2:13][CH2:12]1.C([O-])([O-])=O.[K+].[K+]>CN(C)C=O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([O:10][CH:14]2[CH2:15][CH2:16][O:11][CH2:12][CH2:13]2)=[C:6]([CH:9]=1)[CH:7]=[O:8] |f:2.3.4|

Inputs

Step One
Name
5-chlorosalicylaldehyde
Quantity
6 g
Type
reactant
Smiles
ClC1=CC=C(C(C=O)=C1)O
Step Two
Name
methanesulfonic acid tetrahydropyran-4-yl ester
Quantity
10 g
Type
reactant
Smiles
O1CCC(CC1)OS(=O)(=O)C
Name
K2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
5-chloro-2-(tetrahydro-pyran-4-yloxy)-benzaldehyde
Type
product
Smiles
ClC=1C=CC(=C(C=O)C1)OC1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 2 g
YIELD: PERCENTYIELD 64%
YIELD: CALCULATEDPERCENTYIELD 21.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.